N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzenesulfonamide

• IUPAC Name: N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]benzenesulfonamide
• InChI: InChI=1S/C21H20N2O4S2/c24-28(25,19-9-3-1-4-10-19)22-18-13-14-21-17(16-18)8-7-15-23(21)29(26,27)20-11-5-2-6-12-20/h1-6,9-14,16,22H,7-8,15H2
• InChI Key: FNKQEONVVNDUQP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)NS(=O)(=O)C3=CC=CC=C3)N(C1)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C21H20N2O4S2
• Molecular Weight: 428.5 g/mol

Description

“N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzenesulfonamide” is a chemical compound that belongs to the class of organic compounds known as benzenesulfonamides. These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring.

Synthesis Analysis

The synthesis of new aryl thiazolone–benzenesulfonamides, which includes “N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzenesulfonamide”, has been described in the literature. The synthesis involves the reaction of the N-(benzenesulfonyl)cyanamide derivatives.

Molecular Structure Analysis

The molecular structure of “N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzenesulfonamide” is complex. It includes a benzenesulfonamide moiety with an amine group attached to the benzene ring.

Mechanism of Action

Target of Action

The primary target of N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzenesulfonamide is Carbonic Anhydrase IX (CA IX) . CA IX is a protein that is overexpressed in many solid tumors . It plays a crucial role in tumor cell proliferation and survival, making it a promising target for anticancer therapies .

Mode of Action

N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzenesulfonamide acts as an inhibitor of CA IX . It binds to the active site of the enzyme, preventing it from catalyzing the conversion of carbon dioxide to bicarbonate and protons . This inhibition disrupts the pH regulation in tumor cells, leading to a decrease in tumor cell survival and proliferation .

Biochemical Pathways

The inhibition of CA IX affects the carbon dioxide hydration pathway . This pathway is crucial for maintaining pH homeostasis in cells. Disruption of this pathway in tumor cells leads to an unfavorable intracellular environment, inhibiting tumor growth .

Result of Action

The inhibition of CA IX by N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzenesulfonamide leads to a significant decrease in tumor cell survival and proliferation . Some derivatives of this compound have shown significant inhibitory effects against both cancer cell lines at concentration ranges from 1.52–6.31 μM, with a high selectivity against breast cancer cell lines .

Action Environment

The action of N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzenesulfonamide can be influenced by various environmental factors. For instance, the pH of the tumor microenvironment can affect the activity of CA IX and, consequently, the efficacy of its inhibitors . Additionally, the compound’s stability and efficacy can be influenced by its solubility and interfacial condition, which can be tuned by its amphiphilic molecular structure .